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Compound of Interest

Compound Name: 2-Bromobenzaldehyde

Cat. No.: B122850

For researchers, scientists, and drug development professionals, the safe and effective
handling of chemical reagents is paramount. This document provides immediate, essential
safety and logistical information for the handling of 2-Bromobenzaldehyde, including personal
protective equipment (PPE) recommendations, operational procedures, and disposal plans.

Chemical Identifier:

e Name: 2-Bromobenzaldehyde
e CAS Number: 6630-33-7

e Molecular Formula: C7HsBrO

Hazard Summary: 2-Bromobenzaldehyde is classified as a hazardous chemical. It is harmful
if swallowed, causes skin irritation, and causes serious eye irritation.[1][2] It may also cause
respiratory irritation.[1][2][3] Therefore, adherence to strict safety protocols is mandatory.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
2-Bromobenzaldehyde, based on information from multiple safety data sheets.
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PPE Category

Recommended Equipment

Specification & Standards

Eye/Face Protection

Safety glasses with side-
shields or chemical safety
goggles.[4] A face shield may
be required for splash hazards.

Conforming to EN 166 (EU) or
NIOSH (US) approved
standards.[3][4]

Skin Protection

Chemical-resistant, impervious
gloves.[4] A lab coat, and in
some cases, fire/flame
resistant and impervious
clothing should be worn to

prevent skin exposure.[1][4]

Consult with the glove
manufacturer for specific
material compatibility and

breakthrough times.

Respiratory Protection

Typically not required under
normal use with adequate
ventilation.[5] If dusts or
aerosols are generated, or if
exposure limits are exceeded,
a full-face respirator is

recommended.[4]

Use equipment tested and
approved under appropriate
government standards such as
NIOSH (US) or CEN (EU).[3]

Hygiene Measures

Wash hands and any exposed
skin thoroughly after handling.
[1] Do not eat, drink, or smoke
when using this product.[1][6]
Ensure eyewash stations and
safety showers are close to the

workstation.[1]

Handle in accordance with
good industrial hygiene and

safety practice.[1]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a standardized operational protocol is critical to minimize exposure and ensure

experimental integrity.

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood.[1][4]
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e Ensure that an eyewash station and safety shower are readily accessible.[1]

o Before starting, confirm that all necessary PPE is available and in good condition.
2. Weighing and Transferring:

o Don the appropriate PPE as outlined in the table above.

e To avoid generating dust, handle the solid material carefully.

o Use a spatula or other appropriate tool to transfer the desired amount of 2-
Bromobenzaldehyde from its storage container to a clean, tared weighing vessel.

o Close the storage container tightly immediately after use.[1][4]
3. Dissolving and Reaction Setup:

e Slowly add the weighed 2-Bromobenzaldehyde to the chosen solvent in your reaction
vessel.

 If necessary, use gentle agitation or stirring to facilitate dissolution.

o Keep the reaction vessel covered as much as possible to minimize the release of vapors.
4. Post-Handling:

e Thoroughly clean all equipment used for handling 2-Bromobenzaldehyde.

» Remove and properly dispose of contaminated gloves and any other disposable PPE.

e Wash hands and forearms thoroughly with soap and water.

Disposal Plan

Proper disposal of 2-Bromobenzaldehyde and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Segregation:
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Collect all waste containing 2-Bromobenzaldehyde, including unused material and
contaminated items (e.g., gloves, weighing paper), in a designated and clearly labeled
hazardous waste container.

Do not mix this waste with other waste streams unless explicitly permitted by your
institution's waste management guidelines.[3]

. Container Management:

Keep the waste container tightly closed and store it in a well-ventilated area, away from
incompatible materials.[1][4]

Handle uncleaned, empty containers as you would the product itself.[3]
. Final Disposal:
Dispose of the hazardous waste through an approved waste disposal plant.[1][2][4][6]

Always adhere to local, regional, and national hazardous waste regulations for complete and
accurate classification and disposal.[1][3]

Experimental Workflow Diagram

The following diagram illustrates the logical flow for the safe handling of 2-
Bromobenzaldehyde.
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Start: Acquire
2-Bromobenzaldehyde

Preparation:
- Verify Fume Hood Operation
- Don Appropriate PPE

Proceed with Caution

Handling:
- Weigh and Transfer
- Dissolve in Solvent

Post-Handling:
- Clean Equipment
- Doff PPE

egregate Waste

Waste Disposal:
- Segregate Hazardous Waste
- Label and Store Container

Follow Institutional Protocol

End of Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Bromobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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